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Compound of Interest

Compound Name: VX-765

Cat. No.: B8795227

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with VX-765. The following procedures for handling,
storage, and disposal are designed to minimize risk and ensure a safe laboratory environment.

l. Personal Protective Equipment (PPE)

When handling VX-765, particularly in its powdered form, a comprehensive PPE strategy is
essential to prevent exposure through inhalation, skin contact, or ingestion. The selection of
PPE should be based on a thorough risk assessment of the specific procedures being
performed.

A. Standard Handling Procedures (Solutions and Low Concentrations)

For routine operations involving dilute solutions of VX-765, the following PPE is recommended:
e Gloves: A single pair of nitrile gloves.

o Eye Protection: Safety glasses with side shields.

o Lab Coat: A standard laboratory coat.

B. Handling of Powdered Compound and High Concentrations

When weighing, aliquoting, or preparing stock solutions from powdered VX-765, more stringent
measures are necessary due to the increased risk of aerosolization and exposure.
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» Respiratory Protection: A NIOSH-approved respirator is crucial. For weighing and handling
powders, a powered air-purifying respirator (PAPR) is recommended. At a minimum, a well-
fitted N95 respirator should be used within a certified chemical fume hood.

o Gloves: Double-gloving with nitrile gloves is required. The outer gloves should be removed
and disposed of immediately after handling the compound.

o Eye Protection: Chemical splash goggles are mandatory to provide a complete seal around
the eyes.

o Body Protection: A disposable, solid-front gown with tight-fitting cuffs should be worn over the
lab coat.

e Shoe Covers: Disposable shoe covers should be worn in the designated handling area.

Il. Operational Plan for Handling VX-765

A systematic workflow is critical to safely manage VX-765 from receipt to disposal. All handling
of the powdered form of VX-765 must be conducted in a designated area, such as a certified
chemical fume hood, to ensure proper containment.[1]

A. Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is clearly labeled.

Store VX-765 in a tightly sealed container in a well-ventilated area.[1]

Long-term storage should be at -20°C or -80°C.[1]
B. Weighing and Solution Preparation
e Preparation:

o Designate a specific area within a chemical fume hood for handling powdered VX-765.
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o Ensure all necessary equipment (e.g., balance, spatulas, weigh paper, solvent, vials) is
inside the fume hood before starting.

o Don the appropriate PPE for handling powdered compounds.
» Weighing:
o Carefully open the container with the powdered VX-765.
o Use a dedicated spatula to transfer the desired amount of powder onto weigh paper.
o Minimize the creation of dust by handling the powder gently.

¢ Dissolution:

[e]

Transfer the weighed powder into an appropriate vial.

o

Add the desired solvent (e.g., DMSO) to the vial.[2] VX-765 is soluble in DMSO at 100
mg/mL.[2]

o

Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

[¢]

Aqueous solutions should not be stored for more than one day.

C. Experimental Use

e When using solutions of VX-765, wear the standard handling PPE.

 All procedures should be performed in a manner that minimizes the generation of aerosols.
e Avoid contact with skin and eyes.

lll. Disposal Plan

Proper disposal of VX-765 and all contaminated materials is critical to prevent environmental
contamination and accidental exposure. All waste must be treated as hazardous waste and
disposed of through your institution's hazardous waste collection program.[3]

A. Chemical Waste
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e Unused VX-765 Powder: Dispose of in its original container or a clearly labeled, sealed
waste container.

e VX-765 Solutions: Collect all solutions containing VX-765 in a designated, sealed, and
clearly labeled hazardous waste container. Do not discharge to the sewer.[3]

» Contaminated Solvents: Any solvent used to rinse glassware or equipment that has been in
contact with VX-765 must be collected as hazardous waste.

B. Contaminated Materials

o PPE: All disposable PPE (gloves, gowns, shoe covers, etc.) that has come into contact with
VX-765 must be collected in a sealed bag and disposed of as hazardous waste.

o Labware: Disposable labware (e.g., pipette tips, vials, weigh paper) should be collected in a
designated, puncture-resistant container labeled as hazardous waste.

o Spills: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and collect it in a sealed container for disposal as hazardous waste. The area should then be
decontaminated.

IV. Quantitative Data Summary

Property Value Source
Molecular Weight 509.00 g/mol [2]
Solubility in DMSO 100 mg/mL [2]
Storage Temperature -20°C to -80°C [1]

V. Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling VX-765, from preparation
to disposal, emphasizing safety and containment at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8795227?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8795227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

